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Compound of Interest

Compound Name: 2-Cyano-N,N-dimethylacetamide

CAS No.: 7391-40-4

Cat. No.: B1580578

Get Quote

Executive Summary
2-Cyano-N,N-dimethylacetamide (CAS 7391-40-4) serves as a critical C-H acidic building

block in organic synthesis, particularly in Knoevenagel condensations and the synthesis of

heterocyclic pharmaceutical intermediates (e.g., entacapone analogs).[1][2] Its structural

duality—possessing both a nitrile group and a tertiary amide—creates a unique electronic

environment that requires precise spectral interpretation.[1][2]

This guide provides a definitive reference for the spectral identification of 2-Cyano-N,N-
dimethylacetamide. Unlike standard datasheets, this document focuses on the causality of

spectral signals, distinguishing between static structural features and dynamic behaviors such

as amide rotamerism.[1][2]

Structural Analysis & Chemical Logic[1][2]
To interpret the spectra accurately, one must first understand the molecular dynamics of the

compound.[1][2]
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Molecular Weight: 112.13 g/mol [1][2]

Key Moiety 1 (Active Methylene): The

-methylene protons (

) are flanked by two electron-withdrawing groups (CN and CONMe

), rendering them significantly acidic (

).[1][2]

Key Moiety 2 (Amide Rotamers): The

-dimethyl amide bond exhibits partial double-bond character (

resonance).[1][2] This creates a rotational barrier (

), often resulting in non-equivalent methyl signals in NMR at room temperature.[1][2]

Mass Spectrometry (MS) Data[1][2][4]
The mass spectrum provides the primary "fingerprint" for molecular weight confirmation and

structural connectivity.[1][2]

Fragmentation Logic
The fragmentation pattern is dominated by the stability of the amide bond and the cleavage of

the active methylene backbone.[1][2]

Diagnostic Peaks (EI, 70 eV):
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m/z (Intensity) Assignment Fragment Structure Mechanistic Origin

112 (M+) Molecular Ion Parent molecule.[1][2]

72 (Base Peak) Acylium/Amide Ion

-cleavage losing the

cyanomethyl radical (

).[1][2]

44 Amine Fragment
Inductive cleavage of

the amide bond.[1][2]

40 Nitrile Fragment

Charge retention on

the nitrile alkyl chain

(less common).[1][2]

Visualization of Fragmentation Pathway[1][2]

Molecular Ion (m/z 112)
[NC-CH2-CONMe2]+

Base Peak (m/z 72)
[O=C=NMe2]+

α-Cleavage
(Loss of CH2CN)

Neutral Loss
(CH2CN radical)

Neutral Fragment

Amine Ion (m/z 44)
[NMe2]+

CO Loss
(Secondary Decay)

Click to download full resolution via product page

Figure 1: Proposed EI-MS fragmentation pathway highlighting the dominant formation of the

dimethylcarbamoyl cation (m/z 72).[1][2]

Infrared Spectroscopy (IR)[1][2][5]
IR analysis is the fastest method to validate functional group integrity, specifically ensuring the

nitrile group has not hydrolyzed to an acid or primary amide.[1][2]

Diagnostic Bands (Neat/ATR):
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Wavenumber
(cm⁻¹)

Intensity Functional Group Causality

2255 - 2265 Medium/Sharp Stretch

Characteristic nitrile

absorption; absence

indicates hydrolysis.

1650 - 1665 Strong Stretch (Amide I)

Tertiary amides

absorb at lower

frequencies than

esters due to

resonance.[1][2]

2930 - 2950 Weak Stretch
Methyl groups on the

nitrogen.[1][2]

1400 - 1420 Medium Bend

Methylene scissoring

adjacent to electron-

withdrawing groups.[1]

[2]

Nuclear Magnetic Resonance (NMR)[1][2][3][4][6][7]
[8][9]
NMR is the definitive tool for purity assessment.[1][2] The unique feature here is the magnetic

non-equivalence of the N-methyl groups.[1][2]

1H NMR (Proton)
Solvent: CDCl

(Chloroform-d) | Frequency: 300-400 MHz[1][2]
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Shift (

ppm)
Multiplicity Integration Assignment

Structural
Insight

3.55 - 3.65 Singlet (s) 2H

Deshielded by

both

and

.[1][2] This peak

is pH-sensitive

(acidic).[1][2]

3.20 Singlet (s) 3H (A)

Methyl group

trans to Carbonyl

oxygen.[1][2]

3.05 Singlet (s) 3H (B)

Methyl group cis

to Carbonyl

oxygen.[1][2]

Expert Insight (Rotamerism): At room temperature, the

signals appear as two distinct singlets.[1][2] If you heat the sample (e.g., to 80°C in DMSO-d6),
these peaks will broaden and eventually coalesce into a single peak (approx 6H) as the
rotation rate exceeds the NMR timescale.[1][2] Do not mistake the two methyl singlets for an
impurity.

13C NMR (Carbon)
Solvent: CDCl

[1][2]
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Shift (

ppm)
Carbon Type Assignment

161.5
Quaternary (

)
C=O (Amide Carbonyl)

114.0
Quaternary (

)
CN (Nitrile)

37.5
Methyl (

)
(Rotamer A)

35.8
Methyl (

)
(Rotamer B)[1][2]

25.5
Methylene (

)
-Carbon

NMR Logic Diagram
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2-Cyano-N,N-dimethylacetamide

Amide Resonance
(Partial C-N Double Bond)

Electronic Effect

Restricted Rotation

High Barrier

Distinct N-Me Signals
(~3.0 & 3.2 ppm)

Slow Exchange on NMR Scale

Click to download full resolution via product page

Figure 2: Logical flow explaining the observation of dual N-methyl signals in 1H NMR spectra.

Experimental Protocol: Purity Verification
To ensure reproducibility, follow this self-validating protocol for analyzing incoming raw material.

Sample Preparation (NMR)
Solvent Choice: Use CDCl

for routine purity checks.[1][2] Use DMSO-d6 only if solubility is an issue or to study high-
temperature coalescence.[1][2]

Note: Avoid

with basic additives, as the acidic methylene protons will exchange with deuterium,
causing the CH

signal (3.6 ppm) to disappear.[1][2]
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Concentration: Dissolve 10-15 mg of sample in 0.6 mL solvent.

Filtration: If the solution is cloudy (polymerization of impurities), filter through a cotton plug

into the NMR tube.[1][2]

Data Interpretation Workflow
Check 3.6 ppm: Is the integral 2.0? (If <2.0, check for H/D exchange or moisture).[1][2]

Check 3.0/3.2 ppm: Are there two singlets? (If one broad singlet, check probe temperature).

[1][2]

Impurity Check: Look for peaks at 2.1 ppm (Acetone) or 5.3 ppm (DCM), common residual

solvents in synthesis.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1580578/docs#technical-guide-spectral-
characterization-of-2-cyano-n-n-dimethylacetamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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